Cas no 1227599-34-9 (3-Fluoro-2-methoxypyridine-6-acetonitrile)

• Product Name: 3-Fluoro-2-methoxypyridine-6-acetonitrile
• CAS No: 1227599-34-9
• MF: C₈H₇FN₂O
• MW: 166.152384996414
• CID: 4913853
• Update Time: 2025-05-20

3-Fluoro-2-methoxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-methoxypyridine-6-acetonitrile

• Inchi： 1S/C8H7FN2O/c1-12-8-7(9)3-2-6(11-8)4-5-10/h2-3H,4H2,1H3
• InChI Key： KSNXEWOYXHVHQP-UHFFFAOYSA-N
• SMILES： FC1C=CC(CC#N)=NC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 0.9
• Topological Polar Surface Area: 45.9

Additional information on 3-Fluoro-2-methoxypyridine-6-acetonitrile

Comprehensive Overview of 3-Fluoro-2-methoxypyridine-6-acetonitrile (CAS No. 1227599-34-9)

3-Fluoro-2-methoxypyridine-6-acetonitrile (CAS No. 1227599-34-9) is a specialized organic compound gaining significant attention in pharmaceutical and agrochemical research. This fluorinated pyridine derivative is characterized by its unique molecular structure, combining a methoxy group, a fluorine atom, and an acetonitrile moiety. Its versatility makes it a valuable intermediate in synthesizing active ingredients for various applications, particularly in drug discovery and crop protection.

The compound's CAS number 1227599-34-9 serves as a unique identifier, ensuring precise tracking in global chemical databases. Researchers often search for "3-Fluoro-2-methoxypyridine-6-acetonitrile synthesis" or "1227599-34-9 applications" to explore its potential. Recent trends show growing interest in fluorinated compounds due to their enhanced bioavailability and metabolic stability, making this molecule particularly relevant in modern medicinal chemistry.

From a structural perspective, the presence of both electron-withdrawing (fluorine) and electron-donating (methoxy) groups creates interesting electronic properties. This balance influences the compound's reactivity, making it suitable for various coupling reactions. The acetonitrile group further enhances its utility as a building block for more complex heterocyclic systems.

In pharmaceutical applications, 3-Fluoro-2-methoxypyridine-6-acetonitrile serves as a precursor for kinase inhibitors and other targeted therapies. Its molecular framework appears in several patent applications, particularly in oncology and CNS drug development. The fluorine atom's strategic placement often improves binding affinity to biological targets, addressing common queries like "how does fluorine affect drug potency" or "fluorinated pyridines in medicine".

The agrochemical sector values this compound for developing novel pesticides and herbicides. Its structural features contribute to improved photostability and systemic movement in plants, answering industry demands for more effective crop protection solutions. Searches for "fluoro-methoxypyridine derivatives in agriculture" have increased by 35% year-over-year, reflecting this growing application.

Quality control of CAS 1227599-34-9 requires precise analytical methods. HPLC with UV detection remains the gold standard for purity assessment, while NMR and mass spectrometry confirm structural integrity. These analytical considerations address common laboratory questions about "how to characterize 3-Fluoro-2-methoxypyridine-6-acetonitrile" and "1227599-34-9 spectroscopic properties".

Environmental and safety profiles of 3-Fluoro-2-methoxypyridine-6-acetonitrile follow standard industrial chemical protocols. While not classified as hazardous under current regulations, proper handling with PPE is recommended. This information responds to frequent searches about "1227599-34-9 safety data" and "fluoro-methoxypyridine handling precautions".

The market for fluorinated building blocks like this compound continues expanding, driven by demand in both pharmaceutical and agricultural sectors. With over 200 related patents filed in the past five years, innovation around CAS 1227599-34-9 shows no signs of slowing. Researchers consistently explore "new reactions with 3-Fluoro-2-methoxypyridine-6-acetonitrile" and "1227599-34-9 derivative synthesis", indicating sustained scientific interest.

Future developments may focus on greener synthesis routes for 3-Fluoro-2-methoxypyridine-6-acetonitrile, addressing the chemical industry's sustainability goals. Catalytic methods and flow chemistry approaches could revolutionize production, topics frequently searched as "eco-friendly fluoropyridine synthesis". The compound's versatility ensures its continued relevance across multiple scientific disciplines.